Cas no 2248188-60-3 ((2R)-2-(6-Methylpyridin-3-yl)propan-1-amine)

• Product Name: (2R)-2-(6-Methylpyridin-3-yl)propan-1-amine
• CAS No: 2248188-60-3
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 5796752
• PubChem ID: 89276109
• Update Time: 2025-05-23

(2R)-2-(6-Methylpyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(6-Methylpyridin-3-yl)propan-1-amine
• SCHEMBL14217551
• EN300-6507723
• 2248188-60-3

• Inchi： 1S/C9H14N2/c1-7(5-10)9-4-3-8(2)11-6-9/h3-4,6-7H,5,10H2,1-2H3/t7-/m0/s1
• InChI Key： UUXOGYZIXZUBDB-ZETCQYMHSA-N
• SMILES： NC[C@H](C)C1C=NC(C)=CC=1

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (2R)-2-(6-Methylpyridin-3-yl)propan-1-amine

(2R)-2-(6-Methylpyridin-3-yl)propan-1-amine: A Comprehensive Overview

The compound (2R)-2-(6-Methylpyridin-3-yl)propan-1-amine, also known by its CAS number 2248188-60-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecule consists of a pyridine ring substituted with a methyl group at position 6 and an amino group attached to a chiral carbon, making it a valuable substrate for various chemical reactions and biological studies.

Recent studies have highlighted the importance of (2R)-configuration in determining the biological activity of this compound. The stereochemistry at the chiral center plays a crucial role in its interaction with biological targets, such as enzymes or receptors. Researchers have employed advanced computational methods, including molecular docking and dynamics simulations, to elucidate the binding modes of this compound with its target proteins. These studies have provided valuable insights into the design of more potent and selective analogs for therapeutic applications.

The synthesis of (2R)-2-(6-Methylpyridin-3-yl)propan-1-amine involves a multi-step process that typically begins with the preparation of the pyridine derivative. Various methodologies, such as Suzuki coupling or nucleophilic substitution, have been explored to construct the core structure efficiently. The introduction of the amino group at the chiral center is often achieved through reductive amination or asymmetric catalysis, ensuring high enantiomeric excess. These synthetic strategies have been optimized in recent years to improve yield and purity, making this compound more accessible for large-scale production.

In terms of pharmacological properties, this compound has shown promising activity in preclinical models. It has been evaluated as a potential inhibitor of certain enzymes involved in metabolic disorders, such as diabetes and obesity. For instance, studies have demonstrated its ability to modulate key enzymes like AMP-activated protein kinase (AMPK), which is a critical regulator of cellular energy homeostasis. The compound's selectivity and efficacy in these assays suggest its potential as a lead molecule for developing novel therapeutics.

Moreover, the compound has been investigated for its role in neurodegenerative diseases. Recent research has focused on its ability to inhibit acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease. The findings indicate that (2R)-2-(6-Methylpyridin-3-yl)propan-1-amine exhibits moderate AChE inhibitory activity, which could be further enhanced through structural modifications. These studies underscore the versatility of this compound in addressing diverse therapeutic targets.

The application of CAS 2248188-60-3 extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs). Researchers have explored its ability to act as a dopant or semiconductor material, leveraging its conjugated π-system for enhancing device performance. Although still in the early stages of exploration, these applications highlight the compound's potential beyond traditional drug development.

In conclusion, (2R)-2-(6-Methylpyridin-3-yl)propan-1-amine is a versatile and intriguing molecule with multifaceted applications across various scientific disciplines. Its chiral nature, synthetic accessibility, and biological activity make it an attractive target for further research. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is poised to play an even greater role in both academic and industrial settings.